3-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)propanamide

• IUPAC Name: 3-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)propanamide
• InChI: InChI=1S/C15H13FN2O5S/c16-11-4-6-14(7-5-11)24(22,23)9-8-15(19)17-12-2-1-3-13(10-12)18(20)21/h1-7,10H,8-9H2,(H,17,19)
• InChI Key: WDTXNORBCWAQAT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])NC(=O)CCS(=O)(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H13FN2O5S
• Molecular Weight: 352.3 g/mol

Description

3-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)propanamide, also known as FSPP, is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields.

Scientific Research Applications

• Pharmacokinetics and Metabolism : A related compound, S-1, part of the selective androgen receptor modulators (SARMs) group, which includes 3-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)propanamide, was studied for its pharmacokinetics and metabolism in rats. It showed low clearance, moderate volume of distribution, and a terminal half-life ranging from 3.6 to 5.2 hours. This study highlights the molecular properties and metabolic profiles critical in developing therapeutic agents involving propanamides (Wu et al., 2006).

• Molecular Conformation : Research on bicalutamide analogs, including those similar to 3-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)propanamide, focused on their quantum chemical properties. These studies are crucial for understanding how molecular conformation affects the biological activities of these compounds, specifically their role as androgen receptor antagonists (Joo et al., 2008).

• Antimicrobial Activity : A related precursor compound, 3-fluoro-4-morpholinoaniline, was used to synthesize new sulfonamides and carbamates, demonstrating potent antimicrobial activity. These findings are significant for developing new antibiotics and understanding how molecular modifications can enhance biological activity (Janakiramudu et al., 2017).

• Radiochemistry and Imaging : The use of 3-[18F]fluoropropanesulfonyl chloride as a prosthetic agent for the radiolabelling of amines, including those similar to 3-(4-fluorophenyl)sulfonyl-N-(3-nitrophenyl)propanamide, shows promise in developing new imaging agents for positron emission tomography (PET). This research provides insights into the synthesis and enzymatic stability of sulfonamide-based radiotracers (Löser et al., 2013).

• Fuel Cell Applications : Research into sulfonated block copolymers containing fluorenyl groups, synthesized using bis(4-fluorophenyl)sulfone, demonstrates potential applications in fuel cell technology. These materials showed high proton conductivity and mechanical properties, indicating their suitability for use in fuel cells (Bae et al., 2009).